Cas no 340268-75-9 (3-Allyl-2-fluoro-4-iodopyridine)

• Product Name: 3-Allyl-2-fluoro-4-iodopyridine
• CAS No: 340268-75-9
• MF: C₈H₇FIN
• MW: 263.050757646561
• MDL: MFCD11501136
• CID: 1003286
• PubChem ID: 22745038
• Update Time: 2025-06-14

3-Allyl-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-2-fluoro-4-iodopyridine
• 2-fluoro-4-iodo-3-prop-2-enylpyridine
• 3-ALLYL-2-FLUORO-4-IODO-PYRIDINE
• 2-Fluoro-4-iodo-3-(prop-2-en-1-yl)pyridine
• FRJNAQONKJGNET-UHFFFAOYSA-N
• FCH1403932
• AK147397
• AX8284835
• Pyridine, 2-fluoro-4-iodo-3-(2-propen-1-yl)-
• CS-0158008
• SCHEMBL6789137
• C8H7FIN
• MFCD11501136
• DB-365927
• A918969
• DTXSID90628015
• AS-60872
• AKOS022187455
• 340268-75-9

• MDL： MFCD11501136
• Inchi： 1S/C8H7FIN/c1-2-3-6-7(10)4-5-11-8(6)9/h2,4-5H,1,3H2
• InChI Key： FRJNAQONKJGNET-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1CC=C)F

Computed Properties

• Exact Mass: 262.96031
• Monoisotopic Mass: 262.96072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3

Experimental Properties

• Boiling Point: 275.6±35.0°C at 760 mmHg
• PSA: 12.89

3-Allyl-2-fluoro-4-iodopyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 3-Allyl-2-fluoro-4-iodopyridine

Comprehensive Overview of 3-Allyl-2-fluoro-4-iodopyridine (CAS No. 340268-75-9): Properties, Applications, and Research Insights

3-Allyl-2-fluoro-4-iodopyridine (CAS No. 340268-75-9) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are widely recognized for their versatility in synthetic chemistry and drug discovery. The presence of both fluoro and iodo substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings.

In recent years, the demand for fluorinated heterocycles like 3-Allyl-2-fluoro-4-iodopyridine has surged due to their unique physicochemical properties. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in this compound for designing targeted therapies and small-molecule inhibitors, especially in oncology and CNS disorders. Its allyl group further offers opportunities for functionalization via click chemistry or radical reactions.

From an industrial perspective, CAS No. 340268-75-9 is frequently discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring catalytic methods to optimize the production of such intermediates while minimizing waste. The compound’s iodopyridine moiety also aligns with trends in C-H activation and late-stage functionalization, which are hot topics in modern organic synthesis.

Analytical characterization of 3-Allyl-2-fluoro-4-iodopyridine typically involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its structural integrity and purity, critical for reproducibility in research. Additionally, computational studies (e.g., DFT calculations) are increasingly applied to predict its reactivity and interactions in biological systems, addressing common queries about molecular docking and QSAR modeling.

Despite its niche applications, challenges remain in scaling up the synthesis of CAS 340268-75-9 cost-effectively. Innovations in flow chemistry and electrochemical synthesis may offer solutions, as highlighted in recent patents. Furthermore, the compound’s potential in material science, such as organic electronics or metal-organic frameworks (MOFs), is an emerging area of exploration.

In summary, 3-Allyl-2-fluoro-4-iodopyridine exemplifies the intersection of medicinal chemistry and advanced synthetic methodologies. Its multifaceted utility underscores why it remains a subject of active investigation, resonating with trends like precision medicine and catalysis innovation. For researchers sourcing this compound, verifying suppliers’ certificates of analysis (CoA) and regulatory compliance is essential to ensure quality and safety.